Cas no 1404825-75-7 (2-{(tert-butoxy)carbonylamino}-2-(3,5-dimethylphenyl)acetic acid)

• Product Name: 2-{(tert-butoxy)carbonylamino}-2-(3,5-dimethylphenyl)acetic acid
• CAS No: 1404825-75-7
• MF: C₁₅H₂₁NO₄
• MW: 279.33154463768
• CID: 4597289
• PubChem ID: 64146406
• Update Time: 2025-05-20

2-{(tert-butoxy)carbonylamino}-2-(3,5-dimethylphenyl)acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-{[(tert-butoxy)carbonyl]amino}-2-(3,5-dimethylphenyl)acetic acid
• 2-(Boc-amino)-2-(3,5-dimethylphenyl)acetic acid
• 2-{(tert-butoxy)carbonylamino}-2-(3,5-dimethylphenyl)acetic acid
• starbld0011617
• tert-Butoxycarbonylamino-(3,5-dimethyl-phenyl)-acetic acid
• 2-(3,5-dimethylphenyl)-2-[(2-methylpropan-2-yl)oxycarbonylamino]acetic acid
• 1404825-75-7
• AKOS013464681
• 2-((tert-Butoxycarbonyl)amino)-2-(3,5-dimethylphenyl)acetic acid
• EN300-1071199
• F88593
• Z1200998418

• Inchi： 1S/C15H21NO4/c1-9-6-10(2)8-11(7-9)12(13(17)18)16-14(19)20-15(3,4)5/h6-8,12H,1-5H3,(H,16,19)(H,17,18)
• InChI Key： KQWNBNRGLVHFKJ-UHFFFAOYSA-N
• SMILES： C(C1C=C(C)C=C(C)C=1)(C(=O)O)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 279.14705815g/mol
• Monoisotopic Mass: 279.14705815g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 351
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 75.6Ų

Additional information on 2-{(tert-butoxy)carbonylamino}-2-(3,5-dimethylphenyl)acetic acid

Professional Introduction to 2-{(tert-butoxy)carbonylamino}-2-(3,5-dimethylphenyl)acetic Acid (CAS No. 1404825-75-7)

2-{(tert-butoxy)carbonylamino}-2-(3,5-dimethylphenyl)acetic acid, identified by its Chemical Abstracts Service (CAS) number 1404825-75-7, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to the class of amino acid derivatives, characterized by its unique structural features that make it a valuable intermediate in the development of novel therapeutic agents. The presence of a tert-butoxycarbonyl (Boc) group and a 3,5-dimethylphenyl moiety imparts distinct reactivity and stability, making it particularly useful in peptide coupling reactions and as a precursor for more complex molecular architectures.

The Boc group is a well-established protecting group in organic synthesis, particularly in peptide chemistry. It is employed to shield the amino functionality of amino acids during synthetic procedures, preventing unwanted side reactions such as racemization or over-alkylation. The tert-butyl carbamate moiety is known for its stability under a variety of conditions, including mild acidic or basic environments, which enhances its utility in multi-step synthetic routes. This characteristic makes 2-{(tert-butoxy)carbonylamino}-2-(3,5-dimethylphenyl)acetic acid an ideal candidate for applications where controlled deprotection is required.

The 3,5-dimethylphenyl substituent introduces a bulky aromatic ring system into the molecular framework. This aromatic component not only contributes to the compound's solubility and lipophilicity but also serves as a scaffold for further functionalization. In drug discovery, aromatic rings are frequently incorporated into lead compounds due to their ability to interact favorably with biological targets such as enzymes and receptors. The specific substitution pattern at the phenyl ring—methyl groups at positions 3 and 5—adds steric hindrance, which can influence binding affinity and selectivity in pharmacological applications.

In recent years, there has been growing interest in the development of bioisosteres—molecular structures that mimic the functional properties of other groups while offering distinct advantages in terms of metabolic stability or binding affinity. The combination of the Boc-protected amine and the dimethylphenyl group in 2-{(tert-butoxy)carbonylamino}-2-(3,5-dimethylphenyl)acetic acid aligns well with this concept. Such bioisosteres are designed to optimize pharmacokinetic profiles without compromising efficacy. For instance, the bulky aromatic ring can enhance binding interactions within a target protein's active site, while the protected amine ensures compatibility with solid-phase peptide synthesis (SPPS) protocols.

The compound's utility extends beyond peptide synthesis; it serves as a versatile building block for constructing more complex molecules. Researchers have leveraged its structural features to develop novel inhibitors targeting various therapeutic pathways. One notable area of interest is its application in the synthesis of kinase inhibitors, which are critical in treating cancers and inflammatory diseases. The aromatic moiety can be tailored to interact with specific residues within the kinase domain, while the Boc-protected amine allows for sequential functionalization without interference from other reactive sites.

Advances in computational chemistry have further enhanced the strategic use of 2-{(tert-butoxy)carbonylamino}-2-(3,5-dimethylphenyl)acetic acid. Molecular modeling studies have demonstrated how its structural features can be optimized for improved binding affinity to biological targets. For example, virtual screening campaigns have identified derivatives of this compound that exhibit potent activity against enzymes implicated in neurodegenerative disorders. The ability to fine-tune both the aromatic substitution pattern and the protecting group chemistry makes this scaffold highly adaptable for structure-activity relationship (SAR) studies.

In clinical research, there is emerging evidence suggesting that compounds incorporating dimethylphenyl motifs may exhibit enhanced pharmacological properties due to their interaction with transmembrane proteins or receptors. The steric bulk introduced by the methyl groups at positions 3 and 5 can modulate binding kinetics, potentially leading to improved drug residence time or reduced off-target effects. Additionally, the Boc-protected amine provides a handle for further derivatization into more complex pharmacophores, enabling researchers to explore diverse chemical space efficiently.

The synthesis of 2-{(tert-butoxy)carbonylamino}-2-(3,5-dimethylphenyl)acetic acid typically involves multi-step organic transformations starting from commercially available precursors such as 3,5-dimethylaniline or dimethyl phenyl acetyl chloride. Key synthetic steps include nucleophilic addition followed by protection-deprotection strategies to install the Boc group at the amino functionality. Modern synthetic methodologies emphasize atom economy and green chemistry principles, ensuring that processes are both efficient and environmentally sustainable.

The compound's stability under various storage conditions makes it a reliable reagent for industrial-scale applications. Its compatibility with standard laboratory equipment and solvents further enhances its practicality in pharmaceutical manufacturing processes. As demand for high-quality intermediates grows in drug development pipelines, compounds like 2-{(tert-butoxy)carbonylamino}-2-(3,5-dimethylphenyl)acetic acid are becoming indispensable tools for medicinal chemists.

Looking ahead, ongoing research aims to expand the utility of this compound by exploring novel synthetic routes and expanding its applications into untapped therapeutic areas. Collaborative efforts between academic institutions and pharmaceutical companies are expected to yield innovative derivatives with enhanced efficacy and reduced toxicity profiles. The integration of machine learning algorithms into drug discovery workflows will also accelerate the identification of promising candidates based on structural features similar to those found in 2-{(tert-butoxy)carbonylamino}-2-(3,5-dimethylphenyl)acetic acid.

In conclusion,2-{(tert-butoxy)carbonylamino}-2-(3,5-dimethylphenyl)acetic acid (CAS No. 1404825-75-7) represents a significant advancement in pharmaceutical chemistry due to its versatile structural features and broad applicability across multiple therapeutic domains. Its role as an intermediate in peptide synthesis and kinase inhibitor development underscores its importance as a building block for next-generation therapeutics.